Cas no 1152505-61-7 (N-1-(2-nitrophenyl)ethylcyclopropanamine)

• Product Name: N-1-(2-nitrophenyl)ethylcyclopropanamine
• CAS No: 1152505-61-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5230563
• PubChem ID: 43147485
• Update Time: 2026-03-07

N-1-(2-nitrophenyl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopropyl-α-methyl-2-nitro-
• N-1-(2-nitrophenyl)ethylcyclopropanamine

• Inchi： 1S/C11H14N2O2/c1-8(12-9-6-7-9)10-4-2-3-5-11(10)13(14)15/h2-5,8-9,12H,6-7H2,1H3
• InChI Key： IDYVJAXTCVMBIY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N(=O)=O)(C)NC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-1-(2-nitrophenyl)ethylcyclopropanamine

Introduction to N-1-(2-nitrophenyl)ethylcyclopropanamine (CAS No. 1152505-61-7)

N-1-(2-nitrophenyl)ethylcyclopropanamine, a compound with the chemical identifier CAS No. 1152505-61-7, is a molecule of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of organic molecules characterized by a cyclopropanamine core, which is known for its unique structural and pharmacological properties. The presence of a 2-nitrophenyl group in its molecular structure adds an additional layer of complexity, making it a subject of extensive research and development.

The cyclopropanamine moiety is particularly noteworthy due to its rigid three-membered ring structure, which can influence the compound's biological activity and interaction with target enzymes or receptors. This structural feature has been exploited in the design of various pharmacological agents, where the rigidity of the cyclopropane ring can enhance binding affinity and selectivity. In the case of N-1-(2-nitrophenyl)ethylcyclopropanamine, the combination of this structural motif with the electron-withdrawing nitro group on the phenyl ring suggests potential for modulating electronic properties and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The use of high-throughput screening techniques has further accelerated the discovery process, allowing for rapid identification of lead compounds with promising biological activity. N-1-(2-nitrophenyl)ethylcyclopropanamine has been subjected to various computational studies to evaluate its potential as an intermediate in drug synthesis or as a candidate for further optimization.

In vitro studies have begun to explore the biological profile of N-1-(2-nitrophenyl)ethylcyclopropanamine, focusing on its interactions with specific enzymes and receptors relevant to therapeutic intervention. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a potential candidate for treating conditions associated with overactive enzymatic pathways. The nitro group's ability to participate in hydrogen bonding and its influence on electronic distribution within the molecule are key factors being investigated.

The synthesis of N-1-(2-nitrophenyl)ethylcyclopropanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. The cyclopropanamine core is particularly challenging to synthesize due to its strained ring structure, but recent innovations in synthetic chemistry have made significant progress in overcoming these challenges.

One of the most intriguing aspects of N-1-(2-nitrophenyl)ethylcyclopropanamine is its potential role in developing novel therapeutic agents. The combination of structural features from both the cyclopropane ring and the nitrophenyl group offers a versatile platform for medicinal chemists to explore. By modifying various substituents or functional groups within this framework, researchers can fine-tune the biological activity and selectivity of the compound for specific therapeutic applications.

Current research is also exploring the use of N-1-(2-nitrophenyl)ethylcyclopropanamine as a building block for more complex molecules. Its unique structural properties make it an attractive candidate for generating derivatives with enhanced pharmacological profiles. Additionally, studies are being conducted to assess its potential as an intermediate in industrial-scale synthesis, where efficiency and cost-effectiveness are critical factors.

The environmental impact and sustainability considerations are also part of modern pharmaceutical research. Efforts are being made to develop synthetic routes for N-1-(2-nitrophenyl)ethylcyclopropanamine that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into synthetic strategies to ensure that future production methods are environmentally friendly.

As our understanding of molecular interactions continues to evolve, compounds like N-1-(2-nitrophenyl)ethylcyclopropanamine will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into pharmaceutical research is enabling more rapid identification and optimization of lead compounds. These advancements hold promise for accelerating the development of new treatments for various diseases.

In conclusion, N-1-(2-nitrophenyl)ethylcyclopropanamine (CAS No. 1152505-61-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and its potential as a synthetic intermediate make it a valuable asset in pharmaceutical research. As scientific understanding continues to advance, this compound is likely to contribute significantly to future therapeutic developments.